Cas no 1157606-72-8 (2-Hexanone, 6-[(2-bromophenyl)thio]-)

• Product Name: 2-Hexanone, 6-[(2-bromophenyl)thio]-
• CAS No: 1157606-72-8
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• CID: 5166951
• Update Time: 2025-07-17

2-Hexanone, 6-[(2-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 6-[(2-bromophenyl)thio]-

• Inchi： 1S/C12H15BrOS/c1-10(14)6-4-5-9-15-12-8-3-2-7-11(12)13/h2-3,7-8H,4-6,9H2,1H3
• InChI Key： MZFIRDAIZCWZAU-UHFFFAOYSA-N
• SMILES： CC(=O)CCCCSC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Hexanone, 6-[(2-bromophenyl)thio]-

Introduction to 2-Hexanone, 6-[(2-bromophenyl)thio] (CAS No. 1157606-72-8)

2-Hexanone, 6-[(2-bromophenyl)thio], with the CAS number 1157606-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thioether derivatives, characterized by the presence of a sulfur atom bridging two carbon atoms. The molecular structure of this compound incorporates a hexanone backbone, modified at the sixth carbon position by a thioether linkage to a 2-bromophenyl group. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The 2-bromophenyl moiety introduces a bromine atom at the para position relative to the sulfur atom, which can serve as a reactive site for further functionalization. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, where the bromine can be displaced by other nucleophiles to introduce diverse substituents. The hexanone part of the molecule contributes to its solubility in organic solvents and its reactivity in nucleophilic addition reactions, making it a versatile building block for more complex molecular architectures.

In recent years, there has been growing interest in thioether derivatives due to their role as pharmacophores in drug discovery. The sulfur atom in thioethers can interact with biological targets through hydrogen bonding and hydrophobic interactions, influencing the compound's bioactivity. Specifically, 2-Hexanone, 6-[(2-bromophenyl)thio] has been explored in the development of novel therapeutic agents. For instance, studies have indicated its potential utility in designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The bromine substituent on the phenyl ring allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

One of the most compelling aspects of this compound is its application in medicinal chemistry as a scaffold for drug design. The combination of the hexanone and thioether functionalities provides multiple sites for chemical modification, allowing for the creation of libraries of compounds with varying biological activities. Researchers have utilized computational methods to predict how modifications at different positions of this molecule might affect its binding affinity to biological targets. These virtual screening approaches have identified several promising derivatives with enhanced potency and selectivity.

The synthesis of 2-Hexanone, 6-[(2-bromophenyl)thio] typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the reaction of hexan-5-one with 2-bromothiophenol under basic conditions to form the thioether linkage. Subsequent bromination or functionalization steps can be performed to introduce additional substituents if needed. The use of palladium catalysts in cross-coupling reactions has been particularly effective in modifying the 2-bromophenyl group, enabling access to a wide range of derivatives with tailored properties.

Recent advances in synthetic methodologies have improved the efficiency and scalability of producing this compound. For example, flow chemistry techniques have been employed to streamline multi-step syntheses, reducing reaction times and improving yields. Additionally, green chemistry principles have been incorporated into these processes to minimize waste and hazardous byproducts. These innovations not only enhance the sustainability of producing 2-Hexanone, 6-[(2-bromophenyl)thio] but also make it more accessible for large-scale applications.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit interesting pharmacological effects. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. The sulfur-containing moiety appears to be critical for these effects, as analogous compounds without a thioether group show significantly reduced activity. This highlights the importance of structural features in determining bioactivity and underscores the value of 2-Hexanone, 6-[(2-bromophenyl)thio] as a starting point for drug development.

The role of computational chemistry in understanding and optimizing the properties of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how different substituents will affect the molecule's three-dimensional structure and interactions with biological targets. By integrating experimental data with computational predictions, scientists can design more effective drug candidates more efficiently than traditional trial-and-error methods alone.

The future prospects for 2-Hexanone, 6-[(2-bromophenyl)thio] are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. For instance, its structural motifs may find utility in materials science as precursors for polymers or functional materials with unique properties. Additionally, its reactivity makes it an attractive candidate for developing new catalysts or ligands for asymmetric synthesis.

In conclusion,2-Hexanone, 6-[(2-bromophenyl)thio] (CAS No. 1157606-72-8) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications and optimize synthetic routes，this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.